Cas no 854897-57-7 (2-Pyridinesulfonicacid, 5-amino-)

• Product Name: 2-Pyridinesulfonicacid, 5-amino-
• CAS No: 854897-57-7
• MF: C₅H₆N₂O₃S
• MW: 174.177739620209
• CID: 717343
• Update Time: 2026-04-29

2-Pyridinesulfonicacid, 5-amino- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfonicacid, 5-amino-
• 5-Aminopyridine-2-sulfonic acid
• 2-Pyridinesulfonicacid,5-amino
• 5-amino-2-pyridinesulfonic acid

Computed Properties

• Exact Mass: 174.01000
• Monoisotopic Mass: 174.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• PSA: 101.66000
• LogP: 1.57250